Cas no 1105219-20-2 (ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate)

• Product Name: ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate
• CAS No: 1105219-20-2
• MF: C₂₄H₂₇N₅O₃S
• MW: 465.567883729935
• CID: 6472448
• PubChem ID: 30866907
• Update Time: 2025-07-09

ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate
• AKOS024512363
• ethyl 2-[2-[[1-[6-(2-methylphenyl)pyridazin-3-yl]piperidine-4-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• F5528-0916
• VU0646362-1
• ethyl 2-(2-{1-[6-(2-methylphenyl)pyridazin-3-yl]piperidine-4-amido}-1,3-thiazol-4-yl)acetate
• ethyl 2-(2-(1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamido)thiazol-4-yl)acetate
• 1105219-20-2

• Inchi： 1S/C24H27N5O3S/c1-3-32-22(30)14-18-15-33-24(25-18)26-23(31)17-10-12-29(13-11-17)21-9-8-20(27-28-21)19-7-5-4-6-16(19)2/h4-9,15,17H,3,10-14H2,1-2H3,(H,25,26,31)
• InChI Key： UUWZEIQSLOJWJZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(C1CCN(C2=CC=C(C3C=CC=CC=3C)N=N2)CC1)=O

Computed Properties

• Exact Mass: 465.18346091g/mol
• Monoisotopic Mass: 465.18346091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate

Professional Introduction to Ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate (CAS No. 1105219-20-2)

Ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1105219-20-2, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular architecture of this compound integrates multiple pharmacophoric elements, making it a valuable subject for in-depth study and development.

The core structure of Ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate comprises a thiazole ring, a pyridazine moiety, and a piperidine amide segment. These components are strategically positioned to interact with biological targets in a manner that could elicit therapeutic effects. The presence of the 2-methylphenyl group enhances the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the piperidine-4-amido moiety is known to contribute to the compound's solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in Ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate suggests that it may interact with various enzymes and receptors, potentially leading to novel therapeutic applications. For instance, the pyridazine ring can serve as a hinge-binding motif for kinases, while the thiazole ring may engage with other protein targets.

The synthesis of Ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the piperidine amide segment is particularly critical, as it modulates the compound's pharmacokinetic properties. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the efficiency of synthesis but also enhance the overall quality of the final product.

The biological evaluation of Ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin-3-ylpiperidine-4-amido}-1,3-thiazol-4-y lacetate has been conducted using both in vitro and in vivo models. Preliminary studies indicate that this compound exhibits promising activity against certain disease-related targets. For example, it has shown inhibitory effects on specific kinases that are implicated in cancer progression. Additionally, its interaction with other cellular components suggests potential applications in treating inflammatory disorders. These findings underscore the importance of further investigation into this compound's therapeutic potential.

The structural features of Ethyl 2-(2-{1-6-(2-methylphenyl)pyridazin -3 -y piperidine -4 -amido} -1 ,3 -thiazol -4 -y l)acetate make it an excellent candidate for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this compound interacts with its biological targets. These studies can help optimize the molecule's properties for better efficacy and reduced side effects. The integration of computational chemistry with experimental validation provides a robust framework for developing novel therapeutics.

In conclusion, Ethyl 2-(2-{1 -6 -( 2 -methylphen yl ) pyridazin -3 -y piperidine -4 -amido} -1 ,3 -thiazol -4 -y l )acetate (CAS No . 1105219 -20 - 2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research . Its unique combination of pharmacophoric elements positions it as a valuable tool for developing new drugs . Further exploration into its biological activities and synthetic methodologies will undoubtedly contribute to advancements in medicinal chemistry and drug discovery . The continued study of this compound holds promise for addressing various health challenges through innovative therapeutic strategies.